Cas no 52085-92-4 (5-fluoro-2,3-dihydro-1H-inden-1-ol)

5-Fluoro-2,3-dihydro-1H-inden-1-ol is a fluorinated indanol derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a fused bicyclic system with a hydroxyl group at the 1-position and a fluorine substituent at the 5-position, offers versatility as a chiral building block or intermediate in organic synthesis. The fluorine atom enhances metabolic stability and bioavailability, making it valuable for drug discovery. The compound's rigid indane scaffold can influence conformational properties in target molecules. It is typically handled under standard laboratory conditions, with purity and stability being critical for reproducible results in downstream applications. Proper storage under inert conditions is recommended to maintain integrity.
5-fluoro-2,3-dihydro-1H-inden-1-ol structure
52085-92-4 structure
Product Name:5-fluoro-2,3-dihydro-1H-inden-1-ol
CAS No:52085-92-4
MF:C9H9FO
MW:152.165566205978
MDL:MFCD11219501
CID:360689
PubChem ID:23082890
Update Time:2025-06-08

5-fluoro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-ol, 5-fluoro-2,3-dihydro-
    • 5-fluoro-2,3-dihydro-1H-inden-1-ol
    • 52085-92-4
    • AM9351
    • AKOS006309331
    • FFJGCSVJFOTPEO-UHFFFAOYSA-N
    • MFCD11219501
    • CS-0101616
    • AS-39215
    • EN300-295792
    • 5-fluoro-indan-1-ol
    • 2,3-DIHYDRO-5-FLUORO-1H-INDEN-1-OL
    • 5-Fluoroindan-1-ol
    • Z1198318486
    • 5-fluoro-1-indanol
    • SCHEMBL1745527
    • DTXSID00630407
    • DB-292184
    • MDL: MFCD11219501
    • Inchi: 1S/C9H9FO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2
    • InChI Key: FFJGCSVJFOTPEO-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CCC2O

Computed Properties

  • Exact Mass: 152.06377
  • Monoisotopic Mass: 152.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 1.80530

5-fluoro-2,3-dihydro-1H-inden-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM193715-5g
5-Fluoro-2,3-dihydro-1H-inden-1-ol
52085-92-4 95%
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$851 2021-06-16
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B-XD131-250mg
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TRC
B440123-10mg
5-fluoro-2,3-dihydro-1H-inden-1-ol
52085-92-4
10mg
$ 50.00 2022-06-07
TRC
B440123-50mg
5-fluoro-2,3-dihydro-1H-inden-1-ol
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$ 95.00 2022-06-07
TRC
B440123-100mg
5-fluoro-2,3-dihydro-1H-inden-1-ol
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Apollo Scientific
PC903825-250mg
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